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Compound of Interest

Compound Name: Triethyl isocitrate

Cat. No.: B1652955 Get Quote

An In-depth Technical Guide to Triethyl Isocitrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triethyl isocitrate, including its

chemical identity, physicochemical properties, and relevant biological and analytical

information. This document is intended to serve as a valuable resource for professionals in

research and drug development.

Chemical Identity and Properties
Triethyl isocitrate is the triethyl ester of isocitric acid. It is an isomer of the more common

triethyl citrate.

Table 1: Chemical Identifiers and Molecular Properties of Triethyl Isocitrate
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Property Value Source(s)

CAS Number 16496-37-0 [1]

Molecular Formula C₁₂H₂₀O₇ [1]

Molecular Weight 276.28 g/mol [1]

IUPAC Name
triethyl 1-hydroxypropane-

1,2,3-tricarboxylate
[1]

Synonyms

Isocitric acid, triethyl ester;

Pentaric acid, 2,3-dideoxy-3-

(ethoxycarbonyl)-, diethyl ester

[1]

Table 2: Predicted Physicochemical Properties of Triethyl Isocitrate

Property Value Source(s)

XLogP3 0.3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
7 [1]

Rotatable Bond Count 11 [1]

Exact Mass 276.12090297 Da [1]

Polar Surface Area 99.1 Å² [1]

Synthesis
A general method for the synthesis of triethyl isocitrate is the esterification of isocitric acid

with ethanol in the presence of an acid catalyst.[2] While a specific detailed protocol for triethyl
isocitrate is not readily available in the reviewed literature, the synthesis of its isomer, triethyl

citrate, is well-documented and can serve as a procedural basis.
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Experimental Protocol: Synthesis of Triethyl Citrate
(Analogous Procedure)
A preparation method for triethyl citrate involves the esterification of citric acid with ethanol.[3]

The raw materials include citric acid, ethanol, and catalysts such as p-toluenesulfonic acid,

phosphorous acid, and tetraethyl titanate.[3] The process is carried out via esterification,

polymerization, and neutralization.[3] This process can be adapted for triethyl isocitrate by

substituting citric acid with isocitric acid.

Biological Activity and Metabolism
Triethyl isocitrate, as an ester of isocitric acid, may interact with enzymes that recognize

isocitrate as a substrate. One such key enzyme is isocitrate lyase, which is part of the

glyoxylate cycle.[2]

Proposed Metabolic Pathway
Based on the metabolism of the structurally similar acetyl triethyl citrate, it is proposed that

triethyl isocitrate is metabolized via hydrolysis by esterases.[4] This would result in the

sequential loss of ethyl groups.

Caption: Proposed metabolic pathway of triethyl isocitrate via hydrolysis.

Experimental Protocol: Enzymatic Assay of Isocitrate
Lyase
This protocol can be adapted to investigate the interaction of triethyl isocitrate with isocitrate

lyase. The principle of the assay is to measure the formation of glyoxylate, a product of the

isocitrate lyase reaction.[5]

Principle: Isocitrate --(Isocitrate Lyase)--> Succinate + Glyoxylate Glyoxylate +

Phenylhydrazine --> Glyoxylate Phenylhydrazone (absorbs at 324 nm)

Reagents:

Buffer: 50 mM Imidazole Buffer, pH 6.8[5]
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Cofactor: 50 mM Magnesium Chloride (MgCl₂)[5]

Chelator: 10 mM Ethylenediaminetetraacetic Acid (EDTA)[5]

Detection Reagent: 40 mM Phenylhydrazine HCl[5]

Substrate: 10 mM DL-Isocitric Acid (or Triethyl Isocitrate for inhibition studies)[5]

Enzyme: Isocitrate Lyase solution (0.05 - 0.07 units/mL)[5]

Procedure:

In a cuvette, combine the buffer, MgCl₂, EDTA, and phenylhydrazine solutions.[5]

Add the substrate (isocitric acid). For inhibition studies, triethyl isocitrate would be added at

varying concentrations.[5]

Equilibrate the mixture to 30°C.[5]

Initiate the reaction by adding the isocitrate lyase enzyme solution.[5]

Monitor the increase in absorbance at 324 nm for approximately 5 minutes.[5]

Calculate the rate of reaction from the linear portion of the absorbance curve.[5]

Analytical Methodology
The analysis of triethyl isocitrate can be performed using standard chromatographic and

spectroscopic techniques. Method validation should be conducted according to ICH guidelines.

[6]

Experimental Protocol: HPLC Method for a Related
Compound (Triethyl Citrate)
A gradient reversed-phase HPLC method developed for a formulation containing clindamycin

and triethyl citrate can be adapted for the analysis of triethyl isocitrate.[7]

Column: Waters Xterra RP18 (4.6 mm x 100 mm, 3.5 µm)[7]
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Mobile Phase A: 10 mM carbonate buffer, pH 10.5[7]

Mobile Phase B: Acetonitrile[7]

Detection: UV at 214 nm[7]

Gradient: A suitable gradient program should be developed to ensure adequate separation of

triethyl isocitrate from any impurities or other components in the sample matrix.

Validation Parameters: The method should be validated for specificity, linearity, accuracy,

precision, limit of quantitation (LOQ), and robustness.[6]

Applications in Drug Development
Esters of citric acid, such as triethyl citrate, are used as plasticizers in pharmaceutical coatings.

[8] Triethyl isocitrate may have similar applications. Its potential interaction with enzymes like

isocitrate lyase could also be explored for therapeutic purposes, particularly in microorganisms

that rely on the glyoxylate cycle.[9]

Logical Workflow for Triethyl Isocitrate Analysis
Caption: General workflow for the analysis of triethyl isocitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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